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Compound of Interest

Compound Name: h-His(trt)-ome.hcl

Cat. No.: B613064 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the safe handling and disposal of chemical reagents like h-His(trt)-ome.hcl is a critical

component of operational excellence and laboratory safety. Adherence to proper disposal

protocols is essential for ensuring a safe working environment and maintaining regulatory

compliance. This guide provides detailed, step-by-step procedures for the proper disposal of h-
His(trt)-ome.hcl.

Chemical and Physical Properties

A summary of key quantitative data for h-His(trt)-ome.hcl is presented below for easy

reference.
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Identifier Value

Chemical Name
Methyl (2S)-2-amino-3-(1-tritylimidazol-4-

yl)propanoate hydrochloride

CAS Number 32946-56-8[1][2][3][4][5]

Molecular Formula C₂₆H₂₅N₃O₂ · HCl[2]

Molecular Weight 447.96 g/mol [1]

Physical Form Solid, White to off-white powder[1][2]

GHS Hazard Statements

H315: Causes skin irritation, H319: Causes

serious eye irritation, H335: May cause

respiratory irritation[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
The proper disposal method for h-His(trt)-ome.hcl depends on its physical state (solid or in

solution) and whether it is contaminated with other hazardous materials. Given its classification

as an irritant, it is imperative to handle this compound with appropriate personal protective

equipment (PPE), including gloves, splash goggles, and a lab coat.

Protocol 1: Disposal of Solid h-His(trt)-ome.hcl Waste
This protocol is for the disposal of expired, unused, or waste h-His(trt)-ome.hcl powder.

Methodology:

Segregation: Ensure that the solid h-His(trt)-ome.hcl waste is not mixed with other

hazardous materials. Combining it with other waste streams can complicate the disposal

process and may require specialized handling.

Packaging: Carefully place the solid h-His(trt)-ome.hcl into a designated and clearly labeled

waste container. If possible, use the original container, ensuring it is securely sealed. If

repackaging is necessary, use a container that is compatible with solid chemical waste.
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Labeling: Clearly label the waste container with "Hazardous Waste: h-His(trt)-ome.hcl".
Include the chemical name and CAS number (32946-56-8) to ensure unambiguous

identification for waste disposal personnel.

Storage: Store the sealed container in a designated hazardous waste accumulation area

within the laboratory, away from incompatible materials.

Disposal: Arrange for the collection and disposal of the waste through a licensed

professional waste disposal service.[6][7] Do not dispose of this material in the regular trash.

Protocol 2: Disposal of h-His(trt)-ome.hcl Solutions
This protocol applies to aqueous or solvent-based solutions containing h-His(trt)-ome.hcl.

Methodology:

Evaluation of Solution Components: Determine if the solution contains any other hazardous

components, such as flammable solvents or toxic substances. The presence of other

hazardous materials will dictate the appropriate disposal route for the entire solution.

Packaging: Transfer the h-His(trt)-ome.hcl solution into a sealable, chemical-resistant

container designated for liquid hazardous waste.

Labeling: Label the container clearly as "Hazardous Waste" and list all chemical

components, including their approximate concentrations. Ensure the h-His(trt)-ome.hcl and

its CAS number are clearly indicated.

Storage: Store the sealed liquid waste container in a designated hazardous waste

accumulation area, ensuring secondary containment is used to prevent spills.

Disposal: Contact your institution's environmental health and safety (EHS) department or a

licensed chemical waste disposal company to arrange for proper disposal. Do not pour

solutions containing h-His(trt)-ome.hcl down the drain.

Protocol 3: Disposal of Contaminated Materials
This protocol covers the disposal of labware and PPE contaminated with h-His(trt)-ome.hcl.
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Methodology:

Decontamination of Reusable Labware: Reusable labware should be decontaminated by

rinsing with a suitable solvent. The rinsate should be collected and disposed of as liquid

hazardous waste according to Protocol 2.

Disposal of Single-Use Items: Disposable items such as gloves, weighing papers, and

pipette tips that have come into contact with h-His(trt)-ome.hcl should be placed in a

designated solid hazardous waste container.

Packaging and Labeling: The solid hazardous waste container should be clearly labeled with

its contents and stored in the designated hazardous waste accumulation area.

Disposal: Arrange for the disposal of the contaminated solid waste through your institution's

hazardous waste management program.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of h-His(trt)-
ome.hcl.
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Caption: Workflow for the proper disposal of h-His(trt)-ome.hcl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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